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Compound of Interest

Compound Name:
3-Chloro-4-iodophenyl

Isothiocyanate

Cat. No.: B13693975

Get Quote

Technical Monograph: 3-Chloro-4-iodophenyl
Isothiocyanate
High-Value Intermediate for Medicinal Chemistry & Kinase Inhibitor Design[1]

Executive Summary
3-Chloro-4-iodophenyl isothiocyanate is a specialized organosulfur building block critical to

the development of small-molecule therapeutics. Its structural uniqueness lies in the ortho-

halogen pattern (Cl, I) relative to each other, combined with the highly reactive isothiocyanate (-

NCS) electrophile.

This compound serves as a "linchpin" intermediate: the isothiocyanate group facilitates rapid

urea/thiourea formation (a common pharmacophore in kinase inhibitors), while the aryl iodide

provides a handle for subsequent palladium-catalyzed cross-coupling (Suzuki, Sonogashira) to

elaborate the scaffold.
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Property Data

IUPAC Name 2-Chloro-1-iodo-4-isothiocyanatobenzene

Common Name 3-Chloro-4-iodophenyl isothiocyanate

CAS Number
1360965-10-1 (Research Grade) / Precursor

CAS: 135050-44-1

Molecular Formula C₇H₃ClINS

Molecular Weight 295.53 g/mol

SMILES S=C=Nc1ccc(I)c(Cl)c1

Appearance Off-white to pale yellow solid (low melting) or oil

Solubility
Soluble in DCM, THF, DMF, DMSO; hydrolyzes

in water

Structural Significance
Electrophilic Center (-NCS): The central carbon of the isothiocyanate is highly electrophilic,

reacting rapidly with nucleophiles (amines, thiols, alcohols).

Orthogonal Reactivity: The iodine at C4 is highly labile for cross-coupling, while the chlorine

at C3 provides steric bulk and electronic modulation (preventing metabolic oxidation at that

position) without interfering with standard Pd-catalyzed reactions at the iodine site.

Synthetic Pathways
Due to the sensitivity of the isothiocyanate group to hydrolysis, this compound is often

synthesized in situ or prepared fresh from the commercially available aniline precursor, 3-

Chloro-4-iodoaniline (CAS 135050-44-1).

Method A: The Thiophosgene Route (Classic & Robust)
Best for large-scale, high-yield synthesis where safety controls are established.

Reagents: 3-Chloro-4-iodoaniline, Thiophosgene (CSCl₂), CaCO₃ or NaHCO₃,

Dichloromethane (DCM) / Water (Biphasic).
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Protocol:

Step 1: Dissolve 3-Chloro-4-iodoaniline (1.0 eq) in DCM.

Step 2: Prepare a saturated aqueous solution of NaHCO₃ (2.5 eq).

Step 3: Cool the biphasic mixture to 0°C.

Step 4: Add Thiophosgene (1.1 eq) dropwise with vigorous stirring. Caution: CSCl₂ is

highly toxic.

Step 5: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

Step 6: Separate organic layer, wash with brine, dry over MgSO₄, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc) or vacuum distillation (if oil).

Method B: The CS₂ / Desulfurization Route (Green/Alternative)
Best for avoiding highly toxic thiophosgene.

Reagents: 3-Chloro-4-iodoaniline, Carbon Disulfide (CS₂), Triethylamine (Et₃N), Tosyl

Chloride (TsCl) or DCC.

Protocol:

Step 1: Dissolve aniline in THF. Add CS₂ (10 eq) and Et₃N (2 eq). Stir for 2 hours to form

the dithiocarbamate salt.

Step 2: Cool to 0°C. Add Tosyl Chloride (1.1 eq) dissolved in THF.

Step 3: Stir for 1-2 hours. The TsCl acts as a desulfurizing agent, converting the

dithiocarbamate to the isothiocyanate.

Step 4: Filter off the precipitated salts and concentrate the filtrate.

Synthesis Workflow Diagram
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Reaction Conditions
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Figure 1: Dual synthetic pathways for accessing 3-Chloro-4-iodophenyl Isothiocyanate from

its aniline precursor.

Reactivity Profile & Applications
The utility of 3-Chloro-4-iodophenyl isothiocyanate stems from its ability to participate in

modular drug design.

A. Urea/Thiourea Formation (Kinase Inhibitors)
The most common application is the synthesis of diaryl thioureas (which can be converted to

ureas). This motif is central to Type II Kinase Inhibitors (e.g., Sorafenib, Regorafenib) where the

urea moiety forms hydrogen bonds with the Glu/Asp residues in the kinase "DFG-out" pocket.

Reaction: R-NH₂ + Ar-NCS → Ar-NH-C(S)-NH-R

Mechanism: Nucleophilic attack of a primary amine on the central carbon of the

isothiocyanate.

B. Heterocycle Synthesis (Thiazoles/Thiazinones)
The isothiocyanate can react with

-nucleophiles (like hydrazines or amino-esters) to form sulfur-containing heterocycles, which
are privileged scaffolds in anti-infective research.

Example: Reaction with acid hydrazides yields 1,2,4-triazole-3-thiones.
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C. Palladium-Catalyzed Coupling (The "Iodo" Advantage)
Unlike many isothiocyanates that are terminal products, this compound contains an Aryl Iodide.

This allows for "Late-Stage Diversification."

Step 1: Form the Urea/Thiourea core using the -NCS group.

Step 2: Perform a Suzuki-Miyaura coupling at the Iodine position to attach a solubilizing tail

or a second pharmacophore.

Reactivity Logic Diagram
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Figure 2: Divergent reactivity profile. The -NCS group drives scaffold formation, while the -I

group allows for structural elaboration.

Safety & Handling Protocols
Signal Word:DANGER Hazard Statements: H314 (Causes severe skin burns), H334 (Resp.

Sensitizer), H302 (Harmful if swallowed).
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Category Protocol

Storage

Store at -20°C under inert atmosphere

(Argon/Nitrogen). Moisture sensitive (hydrolyzes

to aniline).

Handling

Lachrymator: Handle only in a functioning fume

hood. Wear double nitrile gloves and chemical

safety goggles.

Quenching

Quench excess isothiocyanate with a mixture of

aqueous ammonia and ethanol (converts it to

the non-volatile thiourea) before disposal.

Incompatibility
Alcohols (slow reaction), Amines (rapid

reaction), Water (hydrolysis), Strong Bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/748501
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F748501
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.tetlet.2008.03.120
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fnrd2130
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.organic-chemistry.org%2Fsynthesis%2FC1N%2Fisothiocyanates.shtm
https://www.benchchem.com/product/b13693975?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13693975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 895427-18-6_CAS号:895427-18-6_6-[2-(Dimethylsulfamoylamino)ethyl]-2-(4-
methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole - 化源网 [chemsrc.com]

2. 3-Chloro-4-iodoaniline 97 135050-44-1 [sigmaaldrich.com]

To cite this document: BenchChem. [Structure and CAS number for 3-Chloro-4-iodophenyl
Isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13693975/docs#structure-and-cas-number-for-3-
chloro-4-iodophenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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